Cas no 191986-91-1 (Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-)

• Product Name: Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-
• CAS No: 191986-91-1
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 116110
• Update Time: 2024-01-24

Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-
• Heptanoic acid, 2-amino-4-fluoro-, (R*,S*)- (9CI)

• Inchi： 1S/C7H14FNO2/c1-2-3-5(8)4-6(9)7(10)11/h5-6H,2-4,9H2,1H3,(H,10,11)/t5-,6+/m1/s1
• InChI Key： QFXLYPFHIHGWMF-RITPCOANSA-N
• SMILES： C(O)(=O)[C@@H](N)C[C@H](F)CCC

Computed Properties

• Exact Mass: 163.10092
• Monoisotopic Mass: 163.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32